Cas no 52978-30-0 (Maysenine)

• Product Name: Maysenine
• CAS No: 52978-30-0
• MF: C₂₇H₃₃ClN₂O₆
• MW: 517.013726949692
• CID: 937772
• PubChem ID: 54601740
• Update Time: 2025-04-19

Maysenine Chemical and Physical Properties

Names and Identifiers

• Maysenine
• (1R,2R,3E,5E,15E,17E,19R,20S)-10-Chloro-11,19-dimethoxy-2,4,15-trimethyl-20-hydroxy-8,21-diaza-23-oxatricyclo[18.3.1.19,13]pentacosa-3,5,9,11,13(25),15,17-heptene-7,22-dione
• (2E,4E)-4,5-deepoxy-22-demethyl-2,3,4,5-tetradehydro-3-deoxy-maytansinol
• (3E,5E,7R,84S,10E,12E)-14-chloro-84-hydroxy-15,7r-dimethoxy-3,9c,11-trimethyl-(84r'H,86c'H)-15-aza-1(1,3)-benzena-8(4,6)-[1,3]oxazinana-cyclopentadecaphane-3,5,10,12-tetraene-82,14-dione
• deepoxynormaysine
• Maysine,5-deepoxy-4,5-didehydro-22-demethyl-, (E)-
• NSC219974
• (3E,7R,8S,12S,13S,14E,16E)-21-Chloro-8-hydroxy-7,22-dimethoxy-3,13,15-trimethyl-11-oxa-9,19-diazatricyclo[18.3.1.1~8,12~]pentacosa-1(24),3,5,14,16,20,22-heptaene-10,18-dione
• DTXSID00713204
• NSC-219974
• 52978-30-0

• Inchi： 1S/C27H33ClN2O6/c1-16-7-6-8-23(35-5)27(33)15-22(36-26(32)30-27)18(3)11-17(2)9-10-24(31)29-20-13-19(12-16)14-21(34-4)25(20)28/h6-11,13-14,18,22-23,33H,12,15H2,1-5H3,(H,29,31)(H,30,32)
• InChI Key： PWFGDMBLNXAYAR-UHFFFAOYSA-N
• SMILES： COC1C2(NC(OC(C2)C(C)C=C(C)C=CC(=O)NC2=C(C(=CC(=C2)CC(C)=CC=C1)OC)Cl)=O)O

Computed Properties

• Exact Mass: 516.20289
• Monoisotopic Mass: 516.2027145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 106.12
• LogP: 5.15320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams